Cas no 244774-67-2 (2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum)
244774-67-2 structure
Product Name:2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
CAS No:244774-67-2
MF:C36H46N4Pt
MW:729.855251789093
CID:67179
PubChem ID:71436338
Update Time:2025-04-18
2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum Chemical and Physical Properties
Names and Identifiers
-
- 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
- 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum(II)
- PTOEP
- SCHEMBL75881
- 244774-67-2
-
- Inchi: 1S/C36H46N4.Pt/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;/h17-20,37-38H,9-16H2,1-8H3;/b29-17-,30-18-,31-17-,32-18-,33-19-,34-20-,35-19-,36-20-;
- InChI Key: STINZMGWVWBSET-XTPDIVBZSA-N
- SMILES: [Pt].N1C2C=C3C(CC)=C(CC)C(C=C4C(CC)=C(CC)C(C=C5C(CC)=C(CC)C(=CC1=C(CC)C=2CC)N5)=N4)=N3 |t:2,11,20,28|
Computed Properties
- Exact Mass: 727.321
- Monoisotopic Mass: 727.321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 1150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.4Ų
2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum Related Literature
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John J. Davenport,Michelle Hickey,Justin P. Phillips,Panayiotis A. Kyriacou Analyst 2017 142 1711
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Jia-Jia Li,Hong-Dan Peng,Ying Lu,Hao-Di Wu,Ge-Bo Pan RSC Adv. 2016 6 35654
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Qing-Guo Zhang,Ying Lu,Feng-Xia Wang,Ying Wei,Yong-Qiang Liu,Bo Yang,Ge-Bo Pan RSC Adv. 2014 4 47325
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4. Enhancement of triplet-sensitized upconversion in rigid polymers via singlet exciton sink approachSteponas Rai?ys,Saulius Jur??nas,Yoan C. Simon,Christoph Weder,Karolis Kazlauskas Chem. Sci. 2018 9 6796
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Can Gao,Bolong Zhang,Christopher R. Hall,Li Li,Yeqin Chen,Yi Zeng,Trevor A. Smith,Wallace W. H. Wong Phys. Chem. Chem. Phys. 2020 22 6300
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